Cas no 1271479-95-8 (6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1271479-95-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 4585320
• PubChem ID: 55174861
• Update Time: 2025-10-28

6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H19N3O2/c1-8-2-4-9(5-3-8)7-15-10(13)6-11(16)14-12(15)17/h6,8-9H,2-5,7,13H2,1H3,(H,14,16,17)
• InChI Key： FDUOARIXUBQYDB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CCC(C)CC2)C(N)=CC(=O)N1

Additional information on 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to Compound with CAS No. 1271479-95-8 and Product Name: 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

The compound identified by the CAS number 1271479-95-8 and the product name 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the tetrahydropyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both an amino group and a bulky 4-methylcyclohexylmethyl substituent makes this compound a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of tetrahydropyrimidine derivatives in modulating various biological pathways. Specifically, compounds with similar structural motifs have been investigated for their roles in enzyme inhibition and receptor binding. The 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione structure exhibits a unique combination of features that may contribute to its efficacy in targeting specific therapeutic areas. The amino group at the 6-position provides a site for hydrogen bonding interactions with biological targets, while the 4-methylcyclohexylmethyl group enhances lipophilicity, potentially improving cell membrane permeability and bioavailability.

In the context of contemporary pharmaceutical research, this compound has been examined for its potential applications in oncology and anti-inflammatory therapies. Tetrahydropyrimidines are known to interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. Preliminary computational studies suggest that the 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione may exhibit inhibitory activity against certain protein kinases by binding to their active sites. This aligns with the growing interest in kinase inhibitors as therapeutic agents.

Moreover, the compound's structural features make it an attractive candidate for further derivatization to enhance its pharmacological properties. The 4-methylcyclohexylmethyl group can be modified to optimize solubility and metabolic stability, while the amino group offers opportunities for prodrug development or covalent binding strategies. These attributes are particularly relevant in modern drug design approaches that emphasize targeted therapy and personalized medicine.

Experimental investigations have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. In vitro assays have demonstrated promising results in terms of selectivity and potency against certain disease-relevant targets. For instance, studies indicate that derivatives of this class may inhibit specific isoforms of protein kinases involved in tumor growth and progression. These findings underscore the potential of 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione as a lead compound for further medicinal chemistry optimization.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Advanced synthetic methodologies have been employed to construct the tetrahydropyrimidine core with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to introduce the desired functional groups and stereocenters. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the capabilities of modern organic synthesis in producing complex molecular architectures.

From a pharmacokinetic perspective, the 6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits characteristics that are favorable for drug development. The lipophilic nature conferred by the 4-methylcyclohexylmethyl group enhances oral bioavailability, while the polar amino group contributes to water solubility. These properties are critical for achieving optimal therapeutic efficacy while minimizing side effects. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at relevant doses.

The future directions of research on this compound are multifaceted. Further structural optimization will focus on improving selectivity against target enzymes while reducing off-target effects. Additionally, preclinical studies will be conducted to evaluate its efficacy in animal models of disease. These efforts will provide valuable insights into its potential as a therapeutic agent and guide subsequent clinical development.

In conclusion,6-amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a compelling example of how structural innovation can lead to novel pharmacological entities. Its unique combination of features positions it as a promising candidate for further exploration in drug discovery and development. As research progresses，this compound is expected to contribute significantly to advancements in therapeutic interventions across multiple disease areas.